Cas no 1541464-91-8 (1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole)

• Product Name: 1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole
• CAS No: 1541464-91-8
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6454304
• PubChem ID: 81147549
• Update Time: 2025-05-19

1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole
• 1541464-91-8
• 1-ethyl-3,5-dimethyl-4-[(pyrrolidin-2-yl)methyl]-1H-pyrazole
• AKOS019718525
• EN300-1858530

• Inchi： 1S/C12H21N3/c1-4-15-10(3)12(9(2)14-15)8-11-6-5-7-13-11/h11,13H,4-8H2,1-3H3
• InChI Key： IJBGMRFEWKCUGH-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole

Introduction to 1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole (CAS No. 1541464-91-8)

1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 1541464-91-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a scaffold widely recognized for its biological activity and structural versatility. The presence of ethyl, dimethyl, and pyrrolidinyl substituents in its molecular structure contributes to its unique chemical properties and potential pharmacological applications.

The structural framework of 1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole incorporates a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This core structure is highly adaptable for further functionalization, making it a valuable building block in drug discovery. The ethyl group at the 1-position, the dimethyl groups at the 3- and 5-positions, and the pyrrolidinylmethyl group at the 4-position introduce specific steric and electronic effects that influence the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. Studies have indicated that 1H-pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole may enhance its selectivity for certain biological pathways, making it a promising candidate for further investigation.

In the context of drug development, the pyrrolidinylmethyl substituent is particularly noteworthy. Pyrrolidine moieties are frequently found in bioactive molecules due to their ability to form stable hydrogen bonds with biological targets. This feature can improve both the affinity and selectivity of 1-ethyl-3,5-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole toward specific enzymes or receptors. For instance, modifications at this position have been shown to modulate the activity of kinases and other signaling proteins, which are key targets in treating chronic diseases such as cancer and neurodegenerative disorders.

Current research in medicinal chemistry focuses on optimizing small-molecule scaffolds to achieve higher efficacy and reduced toxicity. The dimethyl groups at the 3- and 5positions of 1H-pyrazole derivatives play a crucial role in fine-tuning the pharmacokinetic properties of these compounds. By adjusting these substituents, chemists can influence factors such as solubility, metabolic stability, and cell membrane permeability. These attributes are critical for developing drugs that can be effectively administered orally or through other non-invasive routes.

The ethyl group at the 1-position adds another layer of complexity to the compound's behavior. Ethyl-substituted pyrazoles have been reported to exhibit enhanced bioavailability due to their improved solubility in both water and lipids. This dual solubility profile is advantageous for drug formulations designed to target diverse tissues or organs. Additionally, ethyl groups can serve as handles for further derivatization, allowing chemists to explore new analogs with tailored properties.

Recent studies have also highlighted the potential of 1H-pyrazole derivatives as modulators of enzyme-protein interactions. For example, compounds with similar structural motifs have been investigated for their ability to inhibit proteases involved in inflammatory pathways. The combination of ethyl, dimethyl, and pyrrolidinyl substituents in 1ethyl3dimethy4pyrrolidin2methyl1Hpyrazole may confer similar inhibitory effects on relevant targets. Such findings underscore the importance of this compound as a lead structure for developing novel therapeutic agents.

The pyrrolidinylmethyl group at the 4-position is particularly interesting from a synthetic chemistry perspective. Pyrrolidine-based motifs are versatile intermediates that can be incorporated into complex molecules through various coupling reactions. This flexibility allows for rapid diversification of the compound library during drug discovery campaigns. Researchers have leveraged this property to generate libraries of pyrazole derivatives, including those with potential pharmaceutical applications.

In conclusion,1ethyldimethylethypyrrolidinmethylpyrazole (CAS No1541464918) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As computational methods continue to advance,such derivatives will play an increasingly important role in identifying new therapeutic agents with improved efficacy and safety profiles.